Cas no 354527-54-1 (Pyridine, 2-nitro-, hydrate)
Pyridine, 2-nitro-, hydrate structure
Product Name:Pyridine, 2-nitro-, hydrate
CAS No:354527-54-1
MF:C5H6N2O3
MW:142.1127409935
CID:2847865
Update Time:2023-08-10
Pyridine, 2-nitro-, hydrate Chemical and Physical Properties
Names and Identifiers
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- 2-Nitropyridine--water (1/1)
- Pyridine, 2-nitro-, hydrate
-
- Inchi: 1S/C5H4N2O2.H2O/c8-7(9)5-3-1-2-4-6-5;/h1-4H;1H2
- InChI Key: KQZNIBDRFBZVTA-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CN=1)=O.O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Topological Polar Surface Area: 59.7
Pyridine, 2-nitro-, hydrate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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